Cas no 624-39-5 (1,4-Benzenedithiol)

• Product Name: 1,4-Benzenedithiol
• CAS No: 624-39-5
• MF: C₆H₆S₂
• MW: 142.241838932037
• MDL: MFCD00142541
• CID: 82793
• PubChem ID: 87564416
• Update Time: 2025-06-25

1,4-Benzenedithiol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedithiol
• 1,4-Dimercaptobenzene~Dithiohydroquinone
• 1,4-Dimercaptobenzene
• benzene-1,4-dithiol
• Dithiohydroquinone
• 4-mercaptothiophenol
• 1,4-benzene dithiol
• PubChem6866
• WYLQRHZSKIDFEP-UHFFFAOYSA-N
• STL557731
• BBL103921
• VZ34174
• I110
• TL8004148
• ST51028412
• MFCD00142541
• FT-0606769
• B1505
• A8632
• MS-20722
• C6H6S2
• AMY22355
• AKOS005207204
• CALCIUMUNDECYLENATE
• 624-39-5
• 1,4-Benzenendithiol
• DTXSID80405615
• T71138
• Benzene-1,4-dithiol, 99% (GC)
• CS-0100444
• GEO-04155
• SCHEMBL64710
• DTXCID50356468

• MDL： MFCD00142541
• Inchi： 1S/C6H6S2/c7-5-1-2-6(8)4-3-5/h1-4,7-8H
• InChI Key： WYLQRHZSKIDFEP-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)S
• BRN： 1680022

Computed Properties

• Exact Mass: 141.99100
• Monoisotopic Mass: 141.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Light yellow lens powder.
• Melting Point: 96.0 to 99.0 deg-C
• Boiling Point: 243.3 °C at 760 mmHg
• Flash Point: 111.8 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 77.60000
• LogP: 2.26400
• Solubility: Not determined.
• Sensitiveness: Air Sensitive

1,4-Benzenedithiol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Safety Term：S22;S36/37/39
• Risk Phrases：R20/21/22; R36/38
• HazardClass：9
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials

Additional information on 1,4-Benzenedithiol

Introduction to 1,4-Benzenedithiol (CAS No. 624-39-5)

1,4-Benzenedithiol (CAS No. 624-39-5) is a versatile organic compound with a wide range of applications in various scientific and industrial fields. This compound, also known as benzene-1,4-dithiol, is characterized by its unique chemical structure, which consists of a benzene ring with two thiol (-SH) groups attached at the 1 and 4 positions. The thiol groups are highly reactive, making 1,4-Benzenedithiol an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, polymers, and materials science applications.

The chemical formula of 1,4-Benzenedithiol is C₆H₆S₂, and it has a molecular weight of 150.27 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic sulfurous odor. Its boiling point is approximately 230°C at atmospheric pressure, and it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the field of materials science, 1,4-Benzenedithiol has gained significant attention due to its ability to form self-assembled monolayers (SAMs) on gold surfaces. These SAMs are crucial in the development of nanoscale devices and sensors. Recent studies have shown that 1,4-Benzenedithiol can be used to create highly ordered and stable monolayers, which are essential for the fabrication of molecular electronics and biosensors. For instance, a study published in the Journal of Physical Chemistry C in 2022 demonstrated that 1,4-Benzenedithiol-based SAMs exhibit excellent electrical properties and can be used to enhance the sensitivity and selectivity of chemical sensors.

In the pharmaceutical industry, 1,4-Benzenedithiol serves as a key intermediate in the synthesis of various drugs and drug candidates. Its thiol groups can participate in a wide range of chemical reactions, such as nucleophilic substitution and coupling reactions. One notable application is in the synthesis of thiols for use in metal chelation therapy. Thioctic acid (alpha-lipoic acid), a well-known antioxidant used in the treatment of diabetic neuropathy and other conditions, can be synthesized using 1,4-Benzenedithiol as a starting material. A recent review article in Pharmaceutical Research highlighted the importance of 1,4-Benzenedithiol in the development of novel drug delivery systems and prodrugs.

The reactivity of 1,4-Benzenedithiol also makes it valuable in polymer chemistry. It can be used to introduce thiol functionalities into polymers through thiol-ene or thiol-yne click reactions. These reactions are known for their mild reaction conditions and high efficiency, making them ideal for the synthesis of functionalized polymers with tailored properties. A study published in Macromolecules in 2023 reported the use of 1,4-Benzenedithiol to create stimuli-responsive hydrogels with potential applications in tissue engineering and drug delivery.

In addition to its applications in materials science and pharmaceuticals, 1,4-Benzenedithiol has been explored for its potential use in environmental remediation. Its ability to form stable complexes with heavy metals makes it an attractive candidate for removing toxic metals from contaminated water sources. Research published in Environmental Science & Technology in 2022 showed that 1,4-Benzenedithiol-based sorbents can effectively remove mercury ions from aqueous solutions with high efficiency and selectivity.

The safety profile of 1,4-Benzenedithiol is an important consideration for its use in various applications. While it is generally considered safe when handled properly under controlled conditions, precautions should be taken due to its potential irritant properties and sulfurous odor. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 1,4-Benzenedithiol (CAS No. 624-39-5) is a multifunctional compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of advanced materials, pharmaceuticals, polymers, and environmental remediation agents. Ongoing research continues to uncover new possibilities for this versatile compound, further expanding its utility and impact in various fields.